Cas no 2034618-48-7 (3-(3-methylthiophen-2-yl)-N-{[3-(pyridin-4-yl)pyrazin-2-yl]methyl}propanamide)

• Product Name: 3-(3-methylthiophen-2-yl)-N-{[3-(pyridin-4-yl)pyrazin-2-yl]methyl}propanamide
• CAS No: 2034618-48-7
• MF: C₁₈H₁₈N₄OS
• MW: 338.426722049713
• CID: 5468961
• Update Time: 2025-05-21

3-(3-methylthiophen-2-yl)-N-{[3-(pyridin-4-yl)pyrazin-2-yl]methyl}propanamide Chemical and Physical Properties

Names and Identifiers

• 3-(3-methylthiophen-2-yl)-N-{[3-(pyridin-4-yl)pyrazin-2-yl]methyl}propanamide
• 3-(3-methylthiophen-2-yl)-N-[(3-pyridin-4-ylpyrazin-2-yl)methyl]propanamide

• Inchi： 1S/C18H18N4OS/c1-13-6-11-24-16(13)2-3-17(23)22-12-15-18(21-10-9-20-15)14-4-7-19-8-5-14/h4-11H,2-3,12H2,1H3,(H,22,23)
• InChI Key： YLQKWXQVXDIBNN-UHFFFAOYSA-N
• SMILES： S1C=CC(C)=C1CCC(NCC1C(C2C=CN=CC=2)=NC=CN=1)=O

Computed Properties

• Exact Mass: 338.12013238 g/mol
• Monoisotopic Mass: 338.12013238 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 6
• Complexity: 403
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 96
• Molecular Weight: 338.4

Additional information on 3-(3-methylthiophen-2-yl)-N-{[3-(pyridin-4-yl)pyrazin-2-yl]methyl}propanamide

3-(3-Methylthiophen-2-yl)-N-{[3-(pyridin-4-yl)pyrazin-2-yl]methyl}propanamide: A Comprehensive Overview

3-(3-Methylthiophen-2-yl)-N-{[3-(pyridin-4-yl)pyrazin-2-yl]methyl}propanamide, identified by the CAS registry number 2034618-48-7, is a complex organic compound with significant potential in various chemical and pharmaceutical applications. This compound has garnered attention due to its unique structural features and promising biological activities, as evidenced by recent studies in the field of medicinal chemistry.

The molecular structure of 3-(3-methylthiophen-2-yl)-N-{[3-(pyridin-4-yl)pyrazin-2-yl]methyl}propanamide is characterized by a combination of aromatic rings, including a thiophene moiety and a pyrazine ring, both of which are known for their stability and reactivity in chemical reactions. The presence of these functional groups contributes to the compound's ability to interact with biological targets, making it a valuable candidate for drug discovery.

Recent research has focused on the synthesis and optimization of this compound, with particular emphasis on improving its solubility and bioavailability. Studies have demonstrated that modifying the substituents on the thiophene and pyrazine rings can significantly enhance its pharmacokinetic properties, paving the way for its potential use in therapeutic applications.

In terms of biological activity, 3-(3-methylthiophen-2-yl)-N-{[3-(pyridin-4-yl)pyrazin-2-yl]methyl}propanamide has shown promising results in vitro, particularly in inhibiting key enzymes associated with neurodegenerative diseases. These findings suggest that the compound could serve as a lead molecule for developing novel treatments targeting such conditions.

The synthesis of this compound involves a multi-step process, including nucleophilic aromatic substitution and amide bond formation. Researchers have explored various reaction conditions to optimize yield and purity, ensuring that the compound meets the stringent requirements of pharmaceutical development.

From an environmental perspective, the ecological impact of CAS 2034618-based compounds has been a topic of interest. Studies indicate that proper disposal and handling protocols can minimize any adverse effects on ecosystems, aligning with global efforts to promote sustainable chemistry practices.

In conclusion, 3-(3-methylthiophen-2-yl)-N-{[etc.}propanamide) represents a significant advancement in organic synthesis and drug discovery. Its unique chemical properties, coupled with recent research findings, underscore its potential as a valuable asset in the development of innovative therapeutic agents.